Cas no 62449-88-1 (Benzene, 1-hexyl-4-propyl-)
Benzene, 1-hexyl-4-propyl- structure
Product Name:Benzene, 1-hexyl-4-propyl-
CAS No:62449-88-1
MF:C15H24
MW:204.351064682007
CID:444485
PubChem ID:21293781
Update Time:2025-04-19
Benzene, 1-hexyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-hexyl-4-propyl-
- 1-hexyl-4-propylbenzene
- p-n-Hexyl-n-propylbenzol
- 62449-88-1
- DTXSID10612077
-
- Inchi: 1S/C15H24/c1-3-5-6-7-9-15-12-10-14(8-4-2)11-13-15/h10-13H,3-9H2,1-2H3
- InChI Key: RRIQMBHDSPIGBZ-UHFFFAOYSA-N
- SMILES: C(CC1C=CC(=CC=1)CCC)CCCC
Computed Properties
- Exact Mass: 204.18792
- Monoisotopic Mass: 204.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-hexyl-4-propyl- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
62449-88-1 (Benzene, 1-hexyl-4-propyl-) Related Products
- 538-68-1(1-Pentylbenzene)
- 2189-60-8(n-Octylbenzene)
- 123-02-4(Tridecylbenzene)
- 1078-71-3(Heptylbenzene)
- 123-01-3(Dodecylbenzene)
- 103-29-7((2-phenylethyl)benzene)
- 1633-22-3(tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene)
- 1077-16-3(Hexylbenzene)
- 1459-10-5(Tetradecylbenzene)
- 14752-75-1(1-Phenylheptadecane)
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